![molecular formula C18H19BrN2OS B3929779 2-bromo-N-{[(4-sec-butylphenyl)amino]carbonothioyl}benzamide](/img/structure/B3929779.png)
2-bromo-N-{[(4-sec-butylphenyl)amino]carbonothioyl}benzamide
Overview
Description
2-bromo-N-{[(4-sec-butylphenyl)amino]carbonothioyl}benzamide is a chemical compound that has shown promising results in scientific research. It is a synthetic compound that has been synthesized using various methods. This compound has been studied for its potential use in treating various diseases due to its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-bromo-N-{[(4-sec-butylphenyl)amino]carbonothioyl}benzamide involves the inhibition of various enzymes and proteins that are involved in cell growth and proliferation. It has been shown to inhibit the activity of histone deacetylases (HDACs) and heat shock protein 90 (HSP90), which are both involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit tumor growth. It has also been shown to have anti-inflammatory properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-bromo-N-{[(4-sec-butylphenyl)amino]carbonothioyl}benzamide in lab experiments is its specificity for certain enzymes and proteins. This allows for more targeted and specific experiments. However, one limitation is that it may not be effective in all types of cancer or diseases, and further research is needed to determine its efficacy in different contexts.
Future Directions
There are several future directions for research on 2-bromo-N-{[(4-sec-butylphenyl)amino]carbonothioyl}benzamide. One direction is to study its potential use in combination with other drugs or therapies to enhance its efficacy. Another direction is to study its potential use in different types of cancer or diseases. Additionally, further research is needed to determine its safety and toxicity in humans.
Scientific Research Applications
2-bromo-N-{[(4-sec-butylphenyl)amino]carbonothioyl}benzamide has been studied for its potential use in treating various diseases. It has been shown to have anticancer properties and has been studied for its potential use in treating breast cancer, lung cancer, and other types of cancer. It has also been studied for its potential use in treating Alzheimer's disease and other neurodegenerative diseases.
properties
IUPAC Name |
2-bromo-N-[(4-butan-2-ylphenyl)carbamothioyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrN2OS/c1-3-12(2)13-8-10-14(11-9-13)20-18(23)21-17(22)15-6-4-5-7-16(15)19/h4-12H,3H2,1-2H3,(H2,20,21,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFEMSONHKMBSIZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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